![molecular formula C12H18ClNO2 B1287735 Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride CAS No. 61630-10-2](/img/structure/B1287735.png)
Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride is a synthetic compound . It has a linear formula of C13H20O2N1Cl1 . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of a similar compound, ethyl 3-(4-aminophenyl)propanoate, involves the use of ethyl 4-aminocinnamate in ethanol, to which 10% palladium on charcoal (10% Pd/C) is added at 0°C. The reaction is then stirred at room temperature under a H2 atmosphere for 16 hours .Molecular Structure Analysis
The molecular structure of Ethyl 3-(4-(aminomethyl)phenyl)propanoate contains a total of 32 bonds. These include 15 non-H bonds, 7 multiple bonds, 6 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, and 1 aliphatic primary amine .Scientific Research Applications
Ethyl 3-aminobenzoate hydrochloride is used in a variety of scientific research applications. It is used in drug development as a preservative and as a reagent in organic chemistry. It is also used in biochemistry and physiology experiments to study the structure and function of proteins and other molecules. Additionally, it is used in the synthesis of other compounds, such as dyes and pharmaceuticals.
Mechanism of Action
Target of Action
Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride is a complex organic compound
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Advantages and Limitations for Lab Experiments
The use of Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride 3-aminobenzoate hydrochloride in laboratory experiments has both advantages and limitations. One of the main advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound, meaning that it can be stored for long periods of time without degrading. However, it is also a relatively weak acid, meaning that it may not be effective in some experiments. Additionally, it may cause adverse reactions in certain organisms.
Future Directions
In the future, it is expected that Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride 3-aminobenzoate hydrochloride will continue to be used in a variety of scientific research applications. It is expected that its use in drug development will continue to grow, as it is a relatively inexpensive and stable compound. Additionally, it is expected that it will be used in the synthesis of other compounds, such as dyes and pharmaceuticals. Additionally, it is expected that it will be used in the study of biochemical and physiological effects, as it has already been shown to have a number of effects on organisms. Finally, it is expected that it will continue to be used in laboratory experiments, as it is relatively easy to obtain and use.
Synthesis Methods
Ethyl 3-aminobenzoate hydrochloride is synthesized by the reaction of Ethyl 3-(4-(aminomethyl)phenyl)propanoate hydrochloride 3-aminobenzoate and hydrochloric acid. The reaction proceeds in two steps. First, this compound 3-aminobenzoate is reacted with hydrochloric acid to produce this compound 3-aminobenzoate hydrochloride. This reaction is exothermic and can be conducted at room temperature. The second step involves the removal of water to produce the desired product. This can be accomplished by adding anhydrous calcium chloride or anhydrous sodium sulfate to the reaction mixture.
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-[4-(aminomethyl)phenyl]propanoate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10;/h3-6H,2,7-9,13H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDMDVIHPVBYQTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC=C(C=C1)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30604878 |
Source
|
Record name | Ethyl 3-[4-(aminomethyl)phenyl]propanoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30604878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61630-10-2 |
Source
|
Record name | Ethyl 3-[4-(aminomethyl)phenyl]propanoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30604878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.